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Compound of Interest

Compound Name: Cyantraniliprole

Cat. No.: B1669382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the environmental fate of

cyantraniliprole, a second-generation anthranilic diamide insecticide. Cyantraniliprole is

utilized for the control of a broad spectrum of chewing and sucking insect pests on a variety of

crops, including vegetables, fruits, and turf.[1][2] Its mode of action involves the activation of

insect ryanodine receptors, leading to muscle paralysis and eventual death of the target pest.

[1][2][3] This document summarizes key quantitative data, details experimental methodologies

from cited studies, and visualizes critical pathways and workflows to facilitate a deeper

understanding of the compound's behavior in the environment.

Physicochemical Properties
Cyantraniliprole's environmental behavior is influenced by its inherent physicochemical

properties. It is characterized by moderate water solubility, which is pH-dependent, and very

low volatility.[3]
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Property Value Source

Water Solubility
~17 mg/L (pH 4), ~12 mg/L (pH

7), ~6 mg/L (pH 9) at 20°C
[2][3]

Vapor Pressure < 3.85 x 10⁻¹⁷ mm Hg [1]

Henry's Law Constant 1.7 x 10⁻¹⁸ atm m³/mole [1]

log Kₒw (Octanol-Water

Partition Coefficient)
1.9 [2]

Degradation and Dissipation in the Environment
Cyantraniliprole degrades in the environment through a combination of biotic and abiotic

processes, including microbial metabolism, hydrolysis, and photolysis. The rate of degradation

is influenced by factors such as soil type, temperature, moisture, and sunlight exposure.

Soil
In the soil environment, cyantraniliprole dissipates through microbial degradation and, to a

lesser extent, photolysis on the soil surface.

Table 1: Soil Dissipation of Cyantraniliprole
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Condition Half-life (DT₅₀) Source

Aerobic Metabolism 16.2 to 89.4 days [1]

Anaerobic Metabolism 4.3 days [1]

Soil Photolysis (Moist) 12.5 days [1]

Soil Photolysis (Air-dried) 308 days [1]

Field Dissipation 16.9 to 51.3 days [4]

Field Dissipation (Pakchoi) 8.7 to 18.2 days [5][6]

Field Dissipation (Grape

Rhizosphere)
15 to 21 days [7]

Field Dissipation (Tomato) 5.92 days

Under aerobic conditions, half-lives can range from 16.2 to 89.4 days.[1] Anaerobic

degradation is more rapid, with a reported half-life of 4.3 days.[1] Phototransformation on moist

soil surfaces can be a significant route of dissipation, with a DT₅₀ of 12.5 days; however, in air-

dried soil, photolysis is substantially slower (DT₅₀ of 308 days).[1] Field dissipation studies

have shown DT₅₀ values ranging from 16.9 to 51.3 days.[4] In specific crop settings, half-lives

have been observed to be between 8.7 and 18.2 days in pakchoi soil and 15 to 21 days in

grape rhizosphere soil.[5][6][7][8]

Aquatic Systems
In aquatic environments, hydrolysis and photolysis are the primary mechanisms of

cyantraniliprole degradation.

Table 2: Aquatic Dissipation of Cyantraniliprole
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Process Condition
Half-life (DT₅₀) /
Dissipation Time
(DT₉₀)

Source

Hydrolysis pH 4, 20°C DT₅₀: 260.5 days [3]

pH 7, 20°C DT₅₀: 60.7 days [3]

pH 9, 20°C DT₅₀: 1.77 days [3]

pH 4, 25°C
DT₅₀: 212 days, DT₉₀:

705 days
[9]

pH 9 DT₅₀: 0.86 days [1]

Aqueous Photolysis Natural Water, 25°C
DT₅₀: 0.22 days, DT₉₀:

0.72 days
[9]

pH 4 Buffer, 25°C
DT₅₀: 0.17 days, DT₉₀:

0.57 days
[9]

Aqueous Environment Half-life: 7.9 hours [1]

Aerobic Aquatic

Metabolism
3.9 to 25.1 days [1]

Anaerobic Aquatic

Metabolism
2.4 to 12 days [1]

Hydrolysis of cyantraniliprole is highly pH-dependent. It is relatively stable under acidic

conditions (DT₅₀ of 260.5 days at pH 4 and 20°C) but degrades rapidly under alkaline

conditions (DT₅₀ of 1.77 days at pH 9 and 20°C).[3] Photodegradation in water is a major

pathway for dissipation, with reported half-lives as short as 7.9 hours.[1] In natural water under

continuous artificial sunlight, the DT₅₀ was found to be 0.22 days.[9] Aerobic and anaerobic

metabolism in aquatic systems also contribute to its degradation, with half-lives ranging from

3.9 to 25.1 days and 2.4 to 12 days, respectively.[1]

Mobility in Soil
The mobility of cyantraniliprole in soil is considered to be medium to high.[3] This suggests a

potential for leaching into groundwater, a concern that has been noted in risk assessments.[1]
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The mobility of its degradation products varies, with some being more mobile than the parent

compound.[1][3]

Table 3: Soil Mobility of Cyantraniliprole and its Metabolites

Compound
Adsorption
Coefficient (Kfoc)
(mL/g)

Mobility
Classification

Source

Cyantraniliprole 241 (Adsorption) Medium to High [1][3]

IN-JSE76 25
Highly to Very Highly

Mobile
[3]

IN-K5A79 36
Highly to Very Highly

Mobile
[3]

IN-J9Z38 4774
Slightly Immobile to

Immobile
[3]

IN-QKV54 4120
Slightly Immobile to

Immobile
[3]

Degradation Pathways and Major Metabolites
The degradation of cyantraniliprole in the environment leads to the formation of several

metabolites. The primary transformation pathways include ring closure, N-demethylation, and

hydroxylation.[10]

A number of major degradation products have been identified, including IN-J9Z38, IN-NXX69,

IN-QKV54, IN-NXX70, and IN-QKV55.[1][9] Of these, IN-J9Z38 is frequently reported as a

major metabolite in soil and water.[2][7][11][12] Some of the major degradates are more

persistent and mobile than the parent compound.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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